Cas no 116091-38-4 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, propyl ester)

• Product Name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, propyl ester
• CAS No: 116091-38-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 1205519
• PubChem ID: 14155988
• Update Time: 2025-04-20

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, propyl ester
• propyl 4-(4-aminophenyl)sulfonylbenzoate
• Propyl 4-(4-aminobenzene-1-sulfonyl)benzoate
• 116091-38-4
• DTXSID90556748

• Inchi： 1S/C16H17NO4S/c1-2-11-21-16(18)12-3-7-14(8-4-12)22(19,20)15-9-5-13(17)6-10-15/h3-10H,2,11,17H2,1H3
• InChI Key： NADLZYOVECHEJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(C(=O)OCCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46